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Compound of Interest

Compound Name: Vinyl Ospemifene

Cat. No.: B1156836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of vinyl ospemifene, a known impurity of the selective estrogen receptor modulator (SERM),

ospemifene. While extensive research on the physicochemical properties of vinyl ospemifene
is not widely available in the public domain, this document synthesizes the existing data on its

solubility, stability considerations, and analytical detection methods.

Chemical and Physical Properties
Vinyl ospemifene is a derivative of ospemifene.[1] Its chemical structure is closely related to

the active pharmaceutical ingredient, differing by the presence of a vinyl group. This structural

difference can influence its physicochemical properties, including solubility and stability.

Table 1: Chemical Properties of Vinyl Ospemifene
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Property Value Source

Molecular Formula C24H22O2 [2][3]

Molecular Weight 342.43 g/mol [2][3]

Synonyms

(Z)-2-(4-(1,2-Diphenylbuta-1,3-

dien-1-yl)phenoxy)ethan-1-ol;

2-[4-((Z)-1,2-Diphenyl-buta-

1,3-dienyl)-phenoxy]-ethanol;

(Z)-2-(4-(1,2-Diphenylbuta-1,3-

dien-1-yl)phenoxy)ethanol

[3]

Solubility Profile
Quantitative solubility data for vinyl ospemifene is not readily available in published literature.

However, qualitative assessments have been reported, providing a general understanding of its

solubility in common organic solvents.

Table 2: Qualitative Solubility of Vinyl Ospemifene

Solvent Solubility Source

Chloroform Slightly Soluble [1]

Methanol Slightly Soluble [1]

For comparison, the parent compound, ospemifene, is reported to be insoluble in water and

soluble in methanol.[4] Formulations of ospemifene have been developed to enhance its

solubility and bioavailability, often utilizing solid dispersions with hydrophilic carriers.[5][6]

Stability Considerations
Specific stability studies on isolated vinyl ospemifene are not publicly documented. However,

as a known impurity of ospemifene, its stability is an important consideration in the

manufacturing and storage of the drug product. The presence of impurities is monitored

throughout the stability testing of ospemifene.[7] Forced degradation studies are typically
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performed on the active pharmaceutical ingredient to identify potential degradation products

and to develop stability-indicating analytical methods.[7]

The recommended storage condition for vinyl ospemifene as a reference standard is at

-20°C.[1]

Analytical Methodologies
The primary analytical technique for the detection and quantification of vinyl ospemifene and

other related substances in ospemifene raw material and finished drug product is High-

Performance Liquid Chromatography (HPLC).

Experimental Protocol: HPLC for Impurity Profiling
While specific parameters for vinyl ospemifene analysis are proprietary, a general method for

detecting ospemifene-related substances is outlined in the literature.[8]

Column: Octadecylsilane bonded silica gel (C18)

Mobile Phase A: Phosphoric acid in water (pH 2.5)

Mobile Phase B: Methanol-acetonitrile mixture

Elution: Gradient elution

Flow Rate: 0.8 to 1.2 mL/min

Column Temperature: 32 to 37 °C

Detector: Ultraviolet (UV)

Method validation for the analysis of ospemifene and its impurities is conducted according to

ICH guidelines, ensuring the method is specific, linear, accurate, precise, and robust.[9]

Logical and Experimental Visualizations
To aid in the understanding of the relationship between ospemifene and vinyl ospemifene, as

well as the general workflow for its analysis, the following diagrams are provided.
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Caption: Relationship between Ospemifene and Vinyl Ospemifene.

Caption: General Workflow for Impurity Analysis by HPLC.

Conclusion
Vinyl ospemifene is a recognized impurity of ospemifene, and its control is a critical aspect of

ensuring the quality, safety, and efficacy of the final drug product. While detailed public data on

its solubility and stability are limited, established analytical methods, primarily HPLC, are in

place for its monitoring. Further research into the specific physicochemical properties of vinyl
ospemifene would be beneficial for a more comprehensive understanding of its behavior

during drug development and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1156836#vinyl-ospemifene-solubility-and-stability-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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